Cas no 2411258-23-4 (N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide)

• Product Name: N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide
• CAS No: 2411258-23-4
• MF: C₁₁H₁₃F₂N₃O
• MW: 241.23722910881
• CID: 5358124
• PubChem ID: 146095270
• Update Time: 2025-06-13

N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816902839
• N-[3,3-Difluoro-1-(pyrazol-1-ylmethyl)cyclobutyl]prop-2-enamide
• N-{3,3-difluoro-1-[(1H-pyrazol-1-yl)methyl]cyclobutyl}prop-2-enamide
• N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide

• Inchi： 1S/C11H13F2N3O/c1-2-9(17)15-10(6-11(12,13)7-10)8-16-5-3-4-14-16/h2-5H,1,6-8H2,(H,15,17)
• InChI Key： SRSUMPAGLNXXRK-UHFFFAOYSA-N
• SMILES： FC1(CC(CN2C=CC=N2)(C1)NC(C=C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9

Additional information on N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide

Introduction to N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide (CAS No. 2411258-23-4)

N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2411258-23-4, has garnered attention due to its unique structural features and its potential role in the development of novel therapeutic agents.

The molecular framework of N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide consists of a cyclobutyl ring substituted with a 3,3-difluoro group, an 1H-pyrazol-1-yl moiety, and an amide functional group. This combination of structural elements contributes to its distinct chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of 3,3-difluoro groups in this compound is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. This feature has made N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide a subject of considerable research interest.

The 1H-pyrazol-1-yl substituent in the molecule adds another layer of complexity, contributing to its potential interactions with biological targets. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often serving as key components in drugs targeting various diseases. The incorporation of this moiety into N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide suggests that it may exhibit significant biological activity.

The amide functional group at the propenamide position further enhances the compound's potential as a pharmacological agent. Amides are commonly found in bioactive molecules and are known for their ability to form hydrogen bonds, which can be crucial for binding to biological targets. This structural feature makes N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide a promising candidate for further exploration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules with greater accuracy. These tools have been instrumental in understanding the potential of N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide as a lead compound for drug development. By leveraging these technologies, scientists can identify potential binding sites and optimize the compound's structure for improved efficacy.

In addition to its structural complexity, N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide exhibits interesting physicochemical properties that make it suitable for various applications. Its high lipophilicity and solubility profile suggest that it may be well-suited for oral administration, which is a preferred route of delivery for many therapeutic agents. These properties are critical for ensuring that the compound reaches its target site of action effectively.

The synthesis of N-{3,3-difluoro-1-(1H-pyrazol-1-yl)methylcyclobutyl}prop-2-enamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. The development of efficient synthetic routes is essential for enabling further exploration of its biological activity and potential therapeutic applications.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for fluorinated compounds like N-{3,3-difluoro-1-(1H-pyrazol-1-ylmethylcyclobutyl}propenamide. Studies have shown that fluorine atoms can enhance the binding affinity of molecules to their targets, leading to more effective therapeutic agents. The unique combination of structural features in this compound makes it a valuable asset in the search for novel drugs.

The future prospects for N-{3,3-difluoro strong>} propenamide are promising as researchers continue to explore its potential applications. Further studies are needed to fully understand its biological activity and mechanisms of action. By conducting comprehensive pharmacological evaluations and clinical trials, scientists can determine whether this compound has the potential to become a new therapeutic agent.

In conclusion, N-{ 24 12 5 8 - 23 - 4 strong >} prop - 2 - en am ide is a structurally complex organic compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups and physicochemical properties makes it a promising candidate for drug development. As research continues to advance our understanding of fluorinated compounds and their applications in medicine, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.